Cas no 700351-26-4 (3-(4-chlorophenyl)-5,7-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 3-(4-chlorophenyl)-5,7-dimethylpyrazolo1,5-apyrimidine
• CAS No: 700351-26-4
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 6298463
• PubChem ID: 754730
• Update Time: 2025-07-17

3-(4-chlorophenyl)-5,7-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5,7-dimethylpyrazolo1,5-apyrimidine
• 700351-26-4
• EU-0048782
• AKOS000550403
• CCG-114934
• 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine
• Z57234064
• F0919-4364

• Inchi： 1S/C14H12ClN3/c1-9-7-10(2)18-14(17-9)13(8-16-18)11-3-5-12(15)6-4-11/h3-8H,1-2H3
• InChI Key： GQLPYRWAOLDNSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NN2C(C)=CC(C)=NC2=1

Computed Properties

• Exact Mass: 257.0719751g/mol
• Monoisotopic Mass: 257.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(4-chlorophenyl)-5,7-dimethylpyrazolo1,5-apyrimidine

Introduction to 3-(4-Chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 700351-26-4)

3-(4-Chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 700351-26-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine consists of a pyrazolopyrimidine core with a 4-chlorophenyl substituent at the 3-position and methyl groups at the 5 and 7 positions. This specific arrangement of functional groups imparts unique pharmacological properties to the compound. Recent studies have shown that 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In the context of cancer research, 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has been investigated for its potential as a selective inhibitor of cyclin-dependent kinases (CDKs). CDKs play crucial roles in cell cycle regulation and are frequently overexpressed or hyperactivated in many types of cancer. By targeting CDKs, 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine can induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting tumor growth. Preclinical studies have demonstrated that this compound effectively reduces the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

Beyond its anticancer properties, 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The anti-inflammatory effects of 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine have been attributed to its ability to inhibit pro-inflammatory cytokines and chemokines. Studies have shown that this compound can reduce the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

The pharmacokinetic properties of 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine have also been extensively studied to ensure its suitability for therapeutic applications. Research has demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered drug. Additionally, the compound has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

In conclusion, 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 700351-26-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, 3-(4-chlorophenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine may emerge as a valuable tool in the treatment of various diseases.